Cas no 66347-68-0 (cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate)

• Product Name: cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate
• CAS No: 66347-68-0
• MF: C₁₀H₂₀O₆S₂
• MW: 300.392201423645
• CID: 963775
• PubChem ID: 274363
• Update Time: 2025-05-25

cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• [2-(methylsulfonyloxymethyl)cyclohexyl]methyl methanesulfonate
• (1R,2S)-cyclohexan-1,2-diyldimethanol bis(methanesulfonate)
• 1,2-cis-bis(methanesulfonyloxymethyl)cyclohexane
• AC1L6UD4
• AG-J-09472
• AGN-PC-0CILZ3
• AR-1I2938
• cis-1,2-bis-methanesulfonyloxymethyl-cyclohexane
• cis-1,2-Bis-methansulfonyloxymethyl-cyclohexan
• cis-1,2-cyclohexanedimethanol dimethanesulfonate
• CTK5C4333
• cyclohexane-1,2-diyldimethanediyl dimethanesulfonate
• NSC120389
• NSC170782
• cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate
• Lurasidone Impurity 27
• SB44578
• MFCD12923309
• NSC-170782
• (1R,2R)-1,2-Bis[[(methylsulfonyl)oxy]methyl]cyclohexane
• SCHEMBL2548198
• SB49713
• 66347-68-0
• LS-13897
• DTXSID20298043
• Cyclohexane-1,2-diylbis(methylene) dimethanesulfonate
• (1S,2S)-Cyclohexane-1,2-diylbis(methylene) dimethanesulfonate
• NSC-120389
• AKOS030613698
• SY033152

• Inchi： 1S/C10H20O6S2/c1-17(11,12)15-7-9-5-3-4-6-10(9)8-16-18(2,13)14/h9-10H,3-8H2,1-2H3
• InChI Key： JIHKCHWEXXZTOU-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1CCCCC1COS(C)(=O)=O

Computed Properties

• Exact Mass: 300.0702
• Monoisotopic Mass: 300.07013070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74
• LogP: 2.90680

Additional information on cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate

Introduction to cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate (CAS No. 66347-68-0)

cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate, with the CAS number 66347-68-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in the development of advanced materials and pharmaceuticals. The cis configuration of the molecule plays a crucial role in its reactivity and application potential.

The structure of cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate consists of a cyclohexane ring with two methanol groups attached at the 1 and 2 positions. The dimethanesulfonate functionality introduces a sulfonate ester group, which enhances the compound's reactivity in various chemical reactions. This combination of functional groups makes it an ideal candidate for use in click chemistry, where it can serve as a building block for constructing complex molecules with high precision.

Recent studies have highlighted the importance of this compound in the synthesis of biodegradable polymers. Researchers have demonstrated that cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate can be utilized as a monomer to produce polymers with tunable mechanical properties and biocompatibility. These polymers have shown promise in applications such as drug delivery systems and tissue engineering scaffolds.

In addition to its role in polymer synthesis, cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate has also been explored for its potential in catalytic processes. The sulfonate ester group exhibits excellent Lewis acid properties, making it suitable for use as a catalyst in various organic transformations. Recent advancements in asymmetric catalysis have leveraged this compound to achieve high enantioselectivity in key reactions, further underscoring its versatility.

The synthesis of cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate involves a multi-step process that requires precise control over stereochemistry. Recent breakthroughs in asymmetric induction techniques have enabled chemists to produce this compound with high enantiomeric excess, ensuring its suitability for applications that demand high purity and selectivity.

Another area where this compound has shown significant potential is in the development of advanced coatings and adhesives. Its ability to form strong intermolecular bonds makes it an excellent candidate for use in high-performance materials that require resistance to environmental factors such as moisture and temperature fluctuations.

Furthermore, cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate has been investigated for its role in green chemistry initiatives. Researchers have explored its use as a sustainable alternative to traditional solvents and catalysts, contributing to the reduction of environmental impact in chemical manufacturing processes.

In conclusion, cis-Cyclohexane-1,2-dimethanol Dimethanesulfonate (CAS No. 66347-68-0) is a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technology and improving quality of life is expected to grow significantly.